4,7-Dimethylpteridin-2-amine

• CAS No.: 90223-57-7
• Molecular Formula: C8H9N5
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 4,7-dimethylpteridin-2-amine
• InChI: InChI=1S/C8H9N5/c1-4-3-10-6-5(2)12-8(9)13-7(6)11-4/h3H,1-2H3,(H2,9,11,12,13)
• InChI Key: NLJCDBUOTWWIPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=NC(=NC2=N1)N)C

Description

4,7-Dimethylpteridin-2-amine is a heterocyclic organic compound belonging to the pteridine family. Pteridines are bicyclic systems composed of pyrazine and pyrimidine rings fused together. In this derivative, methyl groups are attached at the 4- and 7-positions of the pteridine core, while an amine group is present at the 2-position.

Biological Activity

4,7-Dimethylpteridin-2-amine is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer therapy and enzyme inhibition. This article presents a comprehensive overview of its biological activity, supported by data tables and relevant research findings.

Chemical Structure and Properties

4,7-Dimethylpteridin-2-amine is a pteridine derivative characterized by two methyl groups at the 4 and 7 positions and an amino group at the 2 position. This structure contributes to its interaction with biological targets, particularly in kinase inhibition and potential anticancer activity.

Biological Activity Overview

The biological activity of 4,7-Dimethylpteridin-2-amine has been investigated primarily in relation to its effects on various enzymes and cancer cell lines. The compound has shown promise as a multi-kinase inhibitor, which is crucial in overcoming drug resistance in cancer treatments.

1. Enzyme Inhibition

Recent studies have highlighted the compound's ability to inhibit specific protein kinases, which are pivotal in cellular signaling pathways associated with cancer progression. For instance, it has been reported that derivatives of pteridine compounds can effectively inhibit kinases like DYRK1A and CK1δ, which are often overexpressed in cancer cells .

Table 1: Inhibition Activity of 4,7-Dimethylpteridin-2-amine Derivatives

Compound	Target Kinase	IC50 (µM)	Reference
4,7-Dimethylpteridin-2-amine	DYRK1A	0.36
4,7-Dimethylpteridin-2-amine	CK1δ	0.41
Other derivatives	NTRK1	>50

Case Studies

Several case studies have illustrated the efficacy of pteridine derivatives in clinical settings:

Case Study 1: Anticancer Activity

In vitro studies demonstrated that compounds related to 4,7-Dimethylpteridin-2-amine exhibited significant cytotoxicity against various cancer cell lines. For example, a study found that certain analogs showed IC50 values as low as 0.3 µM against human lung cancer cells, indicating potent anticancer properties .

Case Study 2: Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that modifications at the methyl groups significantly influenced the inhibitory potency against kinases. Substituents that enhanced hydrophobic interactions were found to improve binding affinity to target kinases .

The mechanism through which 4,7-Dimethylpteridin-2-amine exerts its biological effects primarily involves the inhibition of kinase activity. By occupying critical binding sites within the kinase domain, it disrupts downstream signaling pathways essential for tumor growth and survival.

Future Directions

Further research is warranted to explore:

• The potential for developing selective inhibitors based on the pteridine scaffold.
• The efficacy of these compounds in vivo to assess their therapeutic potential.
• The exploration of combination therapies utilizing pteridine derivatives alongside existing chemotherapeutics to enhance efficacy and reduce resistance.

Comparison with Similar Compounds

Structural Analogues in the Pteridine Family

• N-(2,4-Dimethylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine ():
  • Structure : Features a pteridin-4-amine core with a 2,4-dimethylphenyl substituent and a piperazinyl group at the 2-position.
  • Molecular Formula : C₂₃H₂₆N₆ (molecular weight: 386.5 g/mol).
  • Key Differences : Unlike 4,7-Dimethylpteridin-2-amine, this compound has bulkier substituents (piperazinyl and dimethylphenyl groups), likely enhancing its binding affinity to biological targets but reducing solubility in polar solvents.

Pyridine-Based Analogues

• 4,5-Dimethylpyridin-2-amine (): Structure: A pyridine derivative with methyl groups at positions 4 and 5 and an amine at position 2. Molecular Formula: C₇H₁₀N₂ (molecular weight: 122.17 g/mol).
• 5-Amino-2,4-dimethylpyridine (4,6-Dimethylpyridin-3-amine) (): Structure: Methyl groups at positions 2 and 4, with an amine at position 5 (systematic name: 4,6-dimethylpyridin-3-amine). Molecular Formula: C₇H₁₀N₂ (molecular weight: 122.17 g/mol). Key Differences: The amine group’s position (3 vs. 2 in 4,7-Dimethylpteridin-2-amine) alters electronic distribution, affecting hydrogen-bonding capacity and interaction with enzymes or receptors.

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties
4,7-Dimethylpteridin-2-amine	Pteridine	4-CH₃, 7-CH₃, 2-NH₂	C₈H₁₀N₄	162.20 (hypothetical)	Hypothetical: Enzyme inhibition
N-(2,4-Dimethylphenyl)-...pteridin-4-amine	Pteridine	2-(piperazinyl), 4-(2,4-dimethylphenyl)	C₂₃H₂₆N₆	386.50	Pharmaceutical intermediates
4,5-Dimethylpyridin-2-amine	Pyridine	4-CH₃, 5-CH₃, 2-NH₂	C₇H₁₀N₂	122.17	Organic synthesis, ligand design
5-Amino-2,4-dimethylpyridine	Pyridine	2-CH₃, 4-CH₃, 5-NH₂	C₇H₁₀N₂	122.17	Coordination chemistry, catalysis

Research Findings and Implications

• Bioactivity : Piperazinyl-substituted pteridines (e.g., ) show promise in targeting neurotransmitter receptors, suggesting that 4,7-Dimethylpteridin-2-amine could be tailored for central nervous system drug development.
• Solubility Challenges : Methyl groups generally improve lipophilicity but may reduce aqueous solubility. Pyridine analogues (e.g., 4,5-Dimethylpyridin-2-amine) may offer better pharmacokinetic profiles due to simpler structures .